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Compound of Interest

Compound Name: 3-(5-Methyl-2-furyl)benzaldehyde

Cat. No.: B1362213

Essential Safety and Handling Guide for 3-(5-
Methyl-2-furyl)benzaldehyde

This guide provides immediate and essential safety protocols for laboratory personnel handling
3-(5-Methyl-2-furyl)benzaldehyde (CAS No. 400745-03-1). Adherence to these procedures is
critical for ensuring personal safety and proper management of this chemical.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 3-(5-Methyl-2-furyl)benzaldehyde
CAS Number 400745-03-1[1][2]

Molecular Formula C12H1002[1][2][3]

Molecular Weight 186.21 g/mol [1][2]

Appearance Light yellow solid

o Acute Toxicity 4, Oral (H302: Harmful if
GHS Classification

swallowed)
Signal Word Warning
Hazard Pictogram GHSO07 (Exclamation Mark)
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Personal Protective Equipment (PPE)

Engineering controls, such as a chemical fume hood, should be the primary method of
exposure control. When handling 3-(5-Methyl-2-furyl)benzaldehyde, the following PPE is
mandatory:

PPE Category Specification

Chemical splash goggles conforming to ANSI

Z87.1 standards. A face shield should be worn
Eye and Face . . .

over goggles if there is a significant splash

hazard.

Chemically resistant gloves are required. Butyl
rubber gloves are recommended for handling
) aldehydes.[4] Nitrile gloves may offer short-term
Hand Protection )
splash protection but should be changed
immediately upon contact.[5] Always inspect

gloves for defects before use.

A flame-retardant lab coat must be worn and
Body Protection kept buttoned. Long pants and closed-toe shoes

are required. Avoid synthetic clothing.

For operations that may generate dust or

aerosols, a NIOSH-approved air-purifying
Respiratory respirator with organic vapor cartridges is

necessary.[6] Ensure proper fit and consult with

safety personnel for selection.

Operational Plan: Step-by-Step Handling Procedure

This workflow outlines the essential steps for safely handling 3-(5-Methyl-2-
furyl)benzaldehyde from preparation to cleanup.
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Figure 1. A workflow diagram for the safe handling of 3-(5-Methyl-2-furyl)benzaldehyde.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Emergency Situation

Action Plan

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.[6][7][8]
Remove contaminated clothing while under a
safety shower.[8][9] Seek medical attention if

irritation persists.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[6][7][8] Remove
contact lenses if present and easy to do.[6][7]

Seek immediate medical attention.

Inhalation

Move the individual to fresh air immediately.[6]
[7] If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water.[10][11] Never give anything by mouth to
an unconscious person. Seek immediate

medical attention.

Minor Spill

For small spills, absorb the material with an inert
absorbent (e.g., sand, vermiculite).[6][7] Place
the absorbed material into a sealed, labeled
container for hazardous waste disposal.[12]

Clean the spill area with soap and water.

Major Spill

Evacuate the laboratory and alert others in the
area.[8] Close the doors to the affected area
and prevent entry. Contact your institution's

emergency response team immediately.
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Disposal Plan

All waste containing 3-(5-Methyl-2-furyl)benzaldehyde must be treated as hazardous waste.

o Waste Collection: Collect all waste materials (including contaminated gloves, absorbent
materials, and empty containers) in a designated, sealed, and clearly labeled hazardous
waste container.

o Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "3-(5-Methyl-2-furyl)benzaldehyde".

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office.[6][7] Do not dispose of this chemical down
the drain or in the regular trash.[6] All disposal must be in accordance with local, state, and
federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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